N-(3,5-dimethylphenyl)-3-phenyl-2-propynamide

• IUPAC Name: N-(3,5-dimethylphenyl)-3-phenylprop-2-ynamide
• InChI: InChI=1S/C17H15NO/c1-13-10-14(2)12-16(11-13)18-17(19)9-8-15-6-4-3-5-7-15/h3-7,10-12H,1-2H3,(H,18,19)
• InChI Key: ALSNZQJLNITQHU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)C#CC2=CC=CC=C2)C
• Molecular Formula: C17H15NO
• Molecular Weight: 249.31 g/mol

Description

Molecular Structure Analysis

The molecular structure of “N-(3,5-dimethylphenyl)-3-phenyl-2-propynamide” would be characterized by the presence of the amide, nitrile, phenyl, and methyl groups. These groups would contribute to the overall shape, polarity, and reactivity of the molecule.

Chemical Reactions Analysis

The chemical reactions involving “this compound” would depend on the conditions and the reactants present. The compound could potentially undergo reactions at the nitrile group, the amide group, or the aromatic rings.

Physical and Chemical Properties Analysis

The physical and chemical properties of “this compound” would be influenced by its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups would affect properties like solubility, melting point, and reactivity.

Mechanism of Action

The mechanism of action of “N-(3,5-dimethylphenyl)-3-phenyl-2-propynamide” would depend on its intended use. For example, if it were used as a drug, its mechanism of action would depend on how it interacts with biological targets in the body.

Future Directions

The future research directions for “N-(3,5-dimethylphenyl)-3-phenyl-2-propynamide” would depend on its potential applications. It could be studied for its chemical reactivity, potential uses in synthesis, or biological activity if it has potential as a pharmaceutical compound.